Journal Name:The Energy Journal
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Tuning photoluminescence of polysiloxane functionalized carbon dots through changing polysiloxane compositions
The Energy Journal ( IF 0 ) Pub Date: 2023-06-06 , DOI: 10.1002/pat.6115
Carbon dots (CDs) as the emerging carbon-based nanomaterials have great application potential in the optical devices and bioimaging fields. Due to their poor stability, the conventional CDs are prone to self-quenching and their photoluminescence is untunable. Herein, the polysiloxane functionalized CDs were prepared from the solvothermal reaction between citric acid and the polysiloxanes with different aminopropyl contents aiming to improve the stability and photoluminescence of CDs. The average size of the polysiloxane functionalized CDs ranged from 2.2 to 6.4 nm. The UV–visible absorption spectra of these CDs changed from long wavelength to short wavelength with the decrease of the aminopropyl content in the polysiloxanes. The fluorescence intensities and fluorescence cores of these CDs also varied with the aminopropyl contents in the polysiloxanes, which demonstrated that the photoluminescence of the functionalized CDs could be adjusted by the aminopropyl content in the polysiloxanes. When the aminopropyl content in the polysiloxanes was 50%–75%, the polysiloxane functionalized CDs possessed relatively high fluorescence quantum yield. The polysiloxane modification can effectively improve the stability of CDs and enable the tunable photoluminescence. This study provides a new strategy for improving the performances of CDs and is of importance for promoting the practical application of CDs.
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Synthesis of guanidinium-dendrimer-type pDNA carriers for gene delivery into floating blood cells
The Energy Journal ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1002/pat.6136
Guanidinium-dendrimer-type pDNA carriers have been synthesized for gene delivery into floating blood cells. A 2nd generation polyamidoamine (PAMAM-G2) dendrimers were modified with guanidinium groups at the primary amine. The resulting PAMAM-G2-Gu dendrimer with a modification degree of 53 mol%, PAMAM-G2-Gu(53), formed polyion complexes (PICs) above a mixing positive/negative charge ratio (+/−) of 64. The resulting PAMAM-G2-Gu(53)/pDNA PIC was stable for 24 h in the presence of 10% fetal bovine serum and exhibited no significant cytotoxicity against HL-60 human leukemia cells during the above incubation. It is worth noting that the PAMAM-G2-Gu(53)/pDNA PIC at mixing positive/negative (+/−) charge ratio of 64 mediated the highest gene expression among all PICs in this study such as an unmodified PAMAM-G2, the PAMAM-G2 modified with diethylaminoethyl groups (PAMAM-G2-DEAE). Especially, the resulting gene expression was higher than commercially available branched poly(ethylenimine) (b-PEI). Consequently, the PAMAM-G2-Gu(53)/pDNA PIC is effective for gene delivery to floating blood cells and is expected to be applied to ex vivo transfection.
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Polyhexamethylene guanidine hydrochloride-functionalized wound dressings: Physical, mechanical and biological evaluations
The Energy Journal ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1002/pat.6146
The objective of the present study is fabrication of wound dressing membranes with effective antibacterial activity, good biocompatibility with fibroblast cells, appropriate mechanical properties in both dry and wet states to potentially provide physical protection to wounds at different stages of healing, and the ability to maintain an optimum moist environment over the wounded area. To achieve this, a new silane functional polyhexamethylene guanidine hydrochloride was synthesized and utilized as a crosslinker for a polymeric matrix consisting of poly(vinyl alcohol) and gelatin. Thin monolayer films of the resulting polymeric networks were characterized and subjected to different physical and biological assays. The tensile test results indicated that the prepared dressing membranes exhibit good tensile strength in both dry (44 MPa) and hydrated (700 KPa) states. The fluid handling capacity of the dressings was found to be in the range of 2.23 to 2.29 g 10−1 m−2 day−1, which is appropriate for treating wounds with “light” to “moderate” exudate levels. The MTT assay showed excellent biocompatibility, evidenced by high fibroblast cells viability cultured directly over dressings (over 70%) or cultured in media containing the leachates extracted from the dressings (over 90%). Moreover, the dressings exhibited potent antibacterial activity against Staphylococcus aureus (87% killing) and Escherichia coli (99% killing) bacterial strains.
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TiO2 nanowire formation and GO reduction through a hydrothermal reaction to improve the thermal conductivity of epoxy composites
The Energy Journal ( IF 0 ) Pub Date: 2023-05-18 , DOI: 10.1002/pat.6101
The thermal path must be properly configured to improve the thermal properties of polymer composites. Three-dimensional (3D) thermally conductive networks can be used as an excellent means for building high-speed conductive pathways in polymer composites. Titanium dioxide (TiO2) nanowire (NW)/reduced graphene oxide (rGO)/epoxy (EP) composite material has a 3D foam structure and focuses on TiO2 NW formation and rGO gelation through a hydrothermal process. The thermal conductivity of the synthetic composite material through filler loading at 50 wt.% and heat transfer path formation was 805% higher than that of pure EP, and the thermal conductivity was superior to that of the composite material with randomly dispersed fillers. Therefore, this work describes an advanced process to improve the thermal conductivity of polymer composites significantly.
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Novel bionanocomposites of chitosan-based blend containing LaB6: Thermal, dielectric, and biological properties
The Energy Journal ( IF 0 ) Pub Date: 2023-05-16 , DOI: 10.1002/pat.6085
In the presented study, a strategy that will offer alternative usage areas by strengthening the physicochemical properties of the green polymer chitosan (CS) is aimed. For this purpose, a compatible blend of CS (CS-PFPAMA) with poly 2-(4-fluorophenyl)-2-oxoethyl-2-methylprop-2-enoate (PFPAMA), a methacrylate-based synthetic polymer, was prepared by hydrothermal method. Miscibility and compatibility of the CS-PFPAMA blend were confirmed by the single glass transition temperature (Tg) determined by differential scanning calorimetry (DSC). Then, lanthanum hexaboride (LaB6) nanoparticles (NPs) prepared by the chemical method were successfully added to the CS-PFPAMA blend at different weight ratios by hydrothermal method. Morphological characterizations of CS-PFPAMA blend and produced nanocomposites were performed with Fourier transform infrared spectroscopy, X-ray diffraction, scanning electron microscope, energy-dispersive X-ray spectroscopy, and atomic force microscopy, and thermal characterizations were made with thermogravimetric analysis and DSC. The thermal stability and Tg values of the obtained CS-PFPAMA blend and nanocomposites were lower than the values of the CS. However, LaB6 NPs increased the dielectric properties of the CS-PFPAMA blend. Thus, the potential use of the produced nanocomposites in electronic devices may be in question. According to the results of antibiogram tests performed by the disk diffusion method, it was determined that nanocomposites showed a serious resistance against Escherichia coli and Staphylococcus aureus pathogens. In addition, both antioxidant and oxidant properties of nanocomposites showed values close to the reference material used. The determined biological properties indicate that the CS-based nanocomposites can be used as biomaterials.
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Polymeric micelles as a strategy to enhance the phototoxic efficacy of phenazine photosensitizers
The Energy Journal ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1002/pat.6155
Antimicrobial photodynamic therapy (aPDT) is a promising therapeutic strategy for treating bacterial infections resistant to conventional antibiotics. In the search for ideal photosensitizers (PSs), we became interested in phenazine compounds, such as Neutral Red (NR) and its halogenated derivative (NRBr). Although they have shown good results in the inactivation of Staphylococcus aureus in their free form, they have some undesirable properties that could be overcome by using drug delivery systems. In this work, we propose the use of polymeric micelles for the development of nanophotosensitizers from Pluronic P123 and F108. The micellar systems developed had a size close to 30–40 nm and allowed us to obtain seven nanophotosensitizers. All of them increased the chemical stability of NRBr and did not modify the stability of NR, which was already stable in buffer solution (pH = 7.4). Furthermore, the Pluronic micelles markedly decreased the aggregation of PSs and increased their photochemical reactivity. The nanophotosensitizers prepared from Pluronic P123 micelles (5% wt/vol) gave the best results and optimized the properties of NR and NRBr. In agreement with that, the new nanophotosensitizers of P123-5% showed better photodynamic inactivation of NR and NRBr against methicillin resistant S. aureus than the free photosensitizers and the other micellar systems. Both photosensitizers loaded into the P123-5% eradicated this microorganism using 30 min of irradiation. Therefore, it is concluded that these polymeric micelles are an excellent alternative for the vehiculization of PSs and that their combination with NR and NRBr enhances the photodynamic efficiency for their use in aPDT.
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Investigations of aryl substituents electronic effects in the catalytic behavior of thermostable α-diimine nickel (II) catalyst on ethylene polymerization
The Energy Journal ( IF 0 ) Pub Date: 2023-06-24 , DOI: 10.1002/pat.6129
In α-diimine-based catalytic systems, it is highly challenging to increase the thermal stability of the α-diimine Ni(II) catalyst. In this work, we are focused on examining the polymerization of ethylene by a number of α-diimine Ni(II) complexes with camphyl backbone and various electron-donating and withdrawing substituents as catalysts. The synthesized camphyl-based ligands were characterized by 1H nuclear magnetic resonance (NMR), 13C NMR, HH correlation spectroscopy, Fourier-transform infrared (FT-IR), and elemental analysis. The formation of the Ni(II) complexes was approved by the far infrared (Far-IR) and energy dispersive x-ray spectroscopy (EDS). The Box–Behnken method was used to select the optimal polymerization conditions. The ligand electronic effect on the catalytic activity of Ni(II) complexes in ethylene polymerization was systematically investigated. All of the synthesized complexes were active in ethylene polymerization with activities at 105 g of polyethylenes (PE) (mol of Ni h)−1. The electron-withdrawing substituent catalyst exhibited high activity in ethylene polymerization.
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Eco-friendly three-dimensional hydrogels for sustainable agricultural applications: Current and future scenarios
The Energy Journal ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1002/pat.6122
Modern world is searching for water efficient agriculture techniques as irrigation is becoming scarce. Limited water resources and more food demand are the two key challenges in agriculture. Hydrogels which can respond intelligently by pH, temperature, light, ionic strength, osmotic pressure, magnetic or electric field changes are termed as intelligent or smart hydrogels which are analogous to conventional hydrogels in preparatory methods and features. Lag phase, constant release and decay phase are three steps involved in release of nutrients from polymeric hydrogels. In fact, hydrogels act as little reservoirs of water and dissolve nutrients that are released in controlled manner anchored by plant roots via capillary action. Hydrogels also sustain optimum amount of water in water stress conditions and reabsorb water in moist conditions which ultimately increases seedling, seed germination, plant growth and crop yield. Fertilizer and salt release are majorly dependent upon pH and temperature followed by diffusion-controlled mechanism. Cross-linkers, binders and fillers play pivotal role in determining properties, architecture and hydrogel pores. In comparison to potassium (K+) and phosphate (PO4−3) ions, nitrates (NO3−1) and ammonium (NH4+1) ions exhibited faster release rate. This review spotlights application prospects of three dimensional hydrogel in agriculture. Initially, properties of hydrogels, their classification, preparatory methods, effect of natural-synthetic-polymer blending and role of fillers are stated. Afterward, hydrogel functioning, significance, advantages, mechanism of fertilizer release and agriculture specific applications of hydrogels are comprehensively described. In conclusion, extraordinary biocompatible, cheaper, stable, biodegradable, durable, non-toxic and re-wettable characteristics of hydrogel systems motivated their utilization in agronomical applications.
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Dielectric properties of iPP and aPS nanocomposites with core-shell particles obtained by treatment in transition metal salt solutions
The Energy Journal ( IF 0 ) Pub Date: 2023-05-30 , DOI: 10.1002/pat.6110
The dielectric properties of nanocomposites based on isotactic polypropylene (iPP) and atactic polystyrene (aPS) obtained by novel, simple, and environmentally friendly treatment technique have been analyzed in this study. The best treatment conditions to obtain nanocomposites with embedded core-shell particles with enhanced dielectric properties were considered. Treatment of polymer matrices in water solution iron(II)-chloride had the most pronounced precipitation effect, that was directly related to the appearance of higher transition metal concentrations in the iPP and aPS matrices, in comparison to treatments in the other two transition metal salts, MnCl2 and NiCl2. Relative dielectric constant and loss tangent have been studied in the frequency range from 20 Hz to 9 MHz. Embedded core-shell nanoparticles (from 15 to 150 nm in diameter) in a very small amount (1.72E-8 mol/cm3 to 1.17E-5 mol/cm3) resulted in significant improvement (2.5% up to 9.1%) and stabilization of relative dielectric constant value toward higher frequencies and also lowering loss tangent in compare to starting polymer matrices. These properties indicate that materials obtained with the presented treatment technique can be applied as microelectronic packing and with further development of the method in order to obtain a higher concentration of metal ions as energy storage devices.
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Ultrasonic radiation-induced synthesis, characterization, and biological activity of a new Fe3O4 supported-sulfonated graphene oxide/polyaniline nano-composite
The Energy Journal ( IF 0 ) Pub Date: 2023-06-20 , DOI: 10.1002/pat.6116
In this investigation, a unique Fe3O4-supported-sulfonated graphene oxide/polyaniline (FSGO/PANI) nano-composite was designed and further, it was evaluated for antimicrobial activity. In situ polymerization in an aqueous acidic medium using ultrasonic irradiation technique was used to create this innovative nano-composite (FSGO/PANI). FTIR, XRD, SEM, EDX, and NMR, approaches were used to characterize the surface morphologies as well as structures of the developed FSGO/PANI nano-composite. Both FTIR and NMR spectroscopy supported the existence of polyaniline (PANI). XRD data depicted that the produced nano-composite was an amorphous material. TGA data were used to confirm the thermal stability of FSGO/PANI. At 100°C, the nano-composite lost weight relatively slowly (11%) and roughly (34.35%) at 400°C. The FSGO/PANI nano-composite showed excellent results in form of MIC (minimum inhibitory concentration) and ZOI (zone of inhibition) against bacterial strains and fungal strains in tests for antimicrobial activity.
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Supplementary Information
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